CAS-Nummer und Molekulargewicht von salzsaurem Dimethylanilin
CAS-Nummer und Molekulargewicht von salzsaurem Dimethylanilin
Ein technischer Leitfaden zu N,N-Dimethylanilinhydrochlorid für Fachleute in Forschung und Entwicklung
Verfasst von einem Senior Application Scientist
Dieser Leitfaden bietet eine detaillierte technische Übersicht über N,N-Dimethylanilinhydrochlorid (auch als salzsaures Dimethylanilin bekannt). Er richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung und beleuchtet die grundlegenden Eigenschaften, Synthesewege, anwendungsspezifischen Mechanismen und bewährten Sicherheitspraktiken dieser vielseitigen chemischen Verbindung.
Einleitung und grundlegende Identifikatoren
N,N-Dimethylanilinhydrochlorid ist das Salzsäuresalz des tertiären Amins N,N-Dimethylanilin. Während die freie Base eine ölige Flüssigkeit ist, liegt das Hydrochlorid typischerweise als fester, kristalliner Stoff vor, was die Handhabung, Lagerung und Dosierung in vielen experimentellen Anordnungen erleichtert.[1][2] Diese Salzform erhöht die Stabilität und Löslichkeit in bestimmten polaren Lösungsmitteln und ist daher in wässrigen oder sauren Reaktionsmedien von besonderem Interesse.
Die Verbindung dient als wichtiger Baustein und Reagenz in zahlreichen Bereichen, von der Farbstoffsynthese bis hin zur Polymerchemie und der Herstellung pharmazeutischer Wirkstoffe.[][4] Ihre Reaktivität wird maßgeblich durch das freie Elektronenpaar am Stickstoffatom und den aktivierten aromatischen Ring bestimmt.
Physikochemische Kerndaten
Die grundlegenden molekularen und physikalischen Eigenschaften von N,N-Dimethylanilinhydrochlorid sind in der folgenden Tabelle zusammengefasst.
| Eigenschaft | Wert | Quellen |
| CAS-Nummer | 5882-44-0 | [][4][5] |
| Molekulargewicht | 157.64 g/mol | [1][][4] |
| Summenformel | C₈H₁₂ClN (oder C₈H₁₁N·HCl) | [1] |
| Erscheinungsbild | Weißes bis leicht gelbliches Pulver oder Kristall | [1][2] |
| Synonyme | N,N-Dimethylaniliniumchlorid, Dimethylphenylammoniumchlorid | [5][6] |
Synthese und Herstellungslogik
Die Herstellung von N,N-Dimethylanilinhydrochlorid erfolgt in einem zweistufigen Prozess, der auf bewährten Prinzipien der organischen Synthese beruht.
Schritt 1: N-Alkylierung von Anilin zur Synthese der freien Base
Die Vorstufe, N,N-Dimethylanilin, wird typischerweise durch die N-Alkylierung von Anilin hergestellt.[4][7] Als Alkylierungsmittel dient in der Regel Methanol unter saurer Katalyse.
Kausale Begründung der experimentellen Wahl:
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Reaktanten: Anilin wird als primäres aromatisches Amin eingesetzt. Methanol ist ein kostengünstiges und reaktives C1-Quellmolekül.
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Katalysator: Eine Säure (z. B. Schwefelsäure oder Salzsäure) ist erforderlich, um das Methanol zu protonieren und es in ein besseres Elektrophil (CH₃OH₂⁺) umzuwandeln. Dies erleichtert den nukleophilen Angriff durch das Stickstoffatom des Anilins.
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Reaktionsbedingungen: Die Reaktion erfordert erhöhte Temperaturen und Druck, um die beiden Methylgruppen schrittweise einzuführen und die thermodynamisch begünstigte Bildung des tertiären Amins zu fördern.
Abbildung 2: Logische Beziehung im Redox-System zur Polymerisationsinitiierung.
B. Zwischenprodukt in der organischen Synthese
N,N-Dimethylanilin (und sein Salz als stabile Vorstufe) ist ein wichtiger Baustein für die Synthese komplexerer Moleküle.
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Farbstoffsynthese: Es ist eine Schlüsselkomponente bei der Herstellung von Triarylmethanfarbstoffen wie Malachitgrün und Methylorange. [7]Der elektronenreiche Anilinkern ermöglicht elektrophile aromatische Substitutionen, die für den Aufbau der Farbstoffstruktur notwendig sind.
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Elektrophile Substitution: Der Dimethylaminosubstituent ist ein starker Aktivator für die elektrophile aromatische Substitution, hauptsächlich in para-Position. Dies wird in Reaktionen wie der Friedel-Crafts-Acylierung oder der Vilsmeier-Haack-Reaktion zur Einführung von Formylgruppen genutzt. [4]
Sicherheitshinweise und Handhabung
N,N-Dimethylanilinhydrochlorid und seine freie Base sind toxische Substanzen, die besondere Vorsichtsmaßnahmen erfordern.
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Toxizität: Die Verbindung steht im Verdacht, krebserregend zu sein (H351). [8]Sie ist bei Verschlucken, Hautkontakt oder Einatmen giftig. [8]* Organschäden: Kann bei längerer oder wiederholter Exposition zu Organschäden führen (H373). Akute Exposition kann das zentrale Nervensystem und das Kreislaufsystem beeinträchtigen, was zu Kopfschmerzen und Zyanose führt. [9]* Schutzmaßnahmen: Das Tragen von geeigneter persönlicher Schutzausrüstung (PSA) ist zwingend erforderlich. Dazu gehören Schutzhandschuhe, Schutzkleidung, Augen- und Gesichtsschutz. Alle Arbeiten sollten in einem gut belüfteten Abzug durchgeführt werden.
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Entsorgung: Abfälle müssen gemäß den örtlichen Vorschriften als gefährlicher Abfall entsorgt werden. Eine Freisetzung in die Umwelt ist zu vermeiden. [8]
Fazit
N,N-Dimethylanilinhydrochlorid ist weit mehr als nur ein einfaches Salz. Es ist eine stabile und handhabbare Form eines hochreaktiven und vielseitigen chemischen Bausteins. Sein Wert für Forscher und Entwickler liegt in seiner Fähigkeit, als Katalysator in Redox-Systemen zu fungieren und als elektronenreiches Zwischenprodukt in der Synthese von Farbstoffen, Pharmazeutika und Polymeren zu dienen. Ein fundiertes Verständnis seiner chemischen Eigenschaften und der damit verbundenen Sicherheitsrisiken ist die Voraussetzung für seine erfolgreiche und sichere Anwendung im Labor und in der Industrie.
Referenzen
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precisionFDA. N,N-DIMETHYLANILINE HYDROCHLORIDE. [Link]
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Stenutz. N,N-dimethylaniline hydrochloride. [Link]
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Chemsrc. N,N-DIMETHYLANILINE HYDROCHLORIDE | CAS#:5882-44-0. [Link]
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LOBA CHEMIE PVT. LTD. 121-69-7 CAS | N,N-DIMETHYLANILINE | Amines & Amine Salts | Article No. 03393. [Link]
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PubChem. N,N-Dimethylaniline. [Link]
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Wikipedia. N,N-Dimethylanilin. [Link]
Sources
- 1. cymitquimica.com [cymitquimica.com]
- 2. N,N-Dimethylaniline Hydrochloride | CymitQuimica [cymitquimica.com]
- 4. benchchem.com [benchchem.com]
- 5. GSRS [precision.fda.gov]
- 6. N,N-DIMETHYLANILINE HYDROCHLORIDE | CAS#:5882-44-0 | Chemsrc [chemsrc.com]
- 7. N,N-Dimethylanilin – Wikipedia [de.wikipedia.org]
- 8. N,N-Dimethylaniline CAS 121-69-7 | 803060 [merckmillipore.com]
- 9. N,N-Dimethylaniline | C8H11N | CID 949 - PubChem [pubchem.ncbi.nlm.nih.gov]
